2-(2,2,2-Trifluoro-1-phenylethoxy)acetic acid

• IUPAC Name: 2-(2,2,2-trifluoro-1-phenylethoxy)acetic acid
• InChI: InChI=1S/C10H9F3O3/c11-10(12,13)9(16-6-8(14)15)7-4-2-1-3-5-7/h1-5,9H,6H2,(H,14,15)
• InChI Key: QVFVPBIDJMYUDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(F)(F)F)OCC(=O)O
• Molecular Formula: C10H9F3O3
• DSSTOX Substance ID: DTXSID30385377
• Molecular Weight: 234.17 g/mol
• CAS RN: 53623-80-6

Description

2-(2,2,2-Trifluoro-1-phenylethoxy)acetic acid (TFPA) is an organic compound belonging to the group of carboxylic acids, and is a derivative of trifluoroacetic acid (TFA). TFPA is a versatile compound with a wide range of applications in the fields of organic synthesis, medicinal chemistry, and biochemistry. Its unique structure and properties make it a valuable tool for scientists and researchers in these fields, and its use has been increasing in recent years.

Scientific Research Applications

Environmental Remediation and Wastewater Treatment

Research into organic acids, including 2-(2,2,2-Trifluoro-1-phenylethoxy)acetic acid, has shown promising applications in environmental remediation and wastewater treatment. Organic acids are utilized as less corrosive alternatives to hydrochloric acid in acidizing operations for carbonate and sandstone formations in oil and gas operations. These operations aim to enhance the permeability of reservoir rocks, facilitating improved recovery of hydrocarbons. Organic acids, due to their retardation performance, have been effectively used for formation damage removal, dissolution, and high-temperature applications. Their role extends to dissolving drilling mud filter cakes and as iron sequestering agents, demonstrating their versatility in industrial applications related to environmental management and resource recovery (Alhamad, Alrashed, Al Munif, & Miskimins, 2020).

Industrial Applications

In the context of industrial cleaning, organic acids, including derivatives similar to this compound, have been investigated for their potential as corrosion inhibitors. These substances are particularly useful in acidic solutions for cleaning ferrous and non-ferrous metals. Their effectiveness is attributed to the presence of heteroatoms (O, S, N, P) and π-electrons, which can inhibit metallic dissolution in aggressive acidic media. This application is crucial for maintaining the integrity of industrial equipment and ensuring the longevity of metallic components in various manufacturing processes (Goyal, Kumar, Bahadur, Verma, & Ebenso, 2018).

Biotechnological and Biomedical Research

The unique properties of organic acids, including those related to this compound, have been leveraged in biotechnological and biomedical research. For instance, acetic acid, a simple organic acid, has been extensively studied for its role in yeast cell death mechanisms. Understanding the molecular events and regulatory pathways influenced by acetic acid can provide insights into developing robust yeast strains for industrial applications and potential therapeutic targets in biomedicine (Chaves, Rego, Martins, Santos-Pereira, Sousa, & Côrte-Real, 2021).

Food and Beverage Industry

Acetic acid bacteria, related to the broader family of organic acids, play a crucial role in the production of vinegar and fermented beverages such as kombucha, kefir, and lambic beer. Their oxidative fermentation process is key to transforming substrates into valuable products. Research into the physiology of these bacteria aids in optimizing fermentation processes and developing new fermented products with potential health benefits. This research also supports the food industry's efforts to meet consumer demand for traditional and innovative fermented beverages (Lynch, Zannini, Wilkinson, Daenen, & Arendt, 2019).